![molecular formula C16H23N5OS B2561000 3-[3-(4-ethylpiperazin-1-yl)propyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one CAS No. 896707-75-8](/img/structure/B2561000.png)
3-[3-(4-ethylpiperazin-1-yl)propyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one
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Description
3-[3-(4-ethylpiperazin-1-yl)propyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C16H23N5OS and its molecular weight is 333.45. The purity is usually 95%.
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Scientific Research Applications
Cancer Research and Targeted Therapy
- BCR-ABL Inhibition : AKE-72 (3-(3-amino-1H-indazol-4-yl)ethynyl-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide) is a potent pan-BCR-ABL inhibitor, including the imatinib-resistant T315I mutant . It effectively targets the BCR-ABL fusion protein, which is implicated in chronic myeloid leukemia (CML) and acute lymphoblastic leukemia (ALL). AKE-72’s ability to inhibit clinically important mutants makes it a promising candidate for targeted therapy.
Neurodegenerative Diseases
- Azeliragon (PF-04494700) : AKE-72 is structurally related to azeliragon, a compound used in Alzheimer’s disease research. Azeliragon inhibits the receptor for advanced glycation end products (RAGE) and shows potential in reducing neuroinflammation and cognitive decline . AKE-72’s similar structure suggests it may have neuroprotective effects as well.
Antiviral Properties
- Indazole Derivatives : AKE-72 belongs to the indazole class of compounds. Some indazoles exhibit antiviral activity by targeting viral enzymes or receptors. Further investigation is warranted to explore AKE-72’s potential antiviral effects .
Materials Science and Organic Electronics
- Fullerene Derivatives : AKE-72 shares structural features with fullerene derivatives, such as [6,6]-phenyl C61 butyric acid methyl ester (PCBM). PCBM is widely used in organic photovoltaics (solar cells) due to its electron-accepting properties. AKE-72’s design principles may inspire novel materials for energy conversion applications .
Drug Design and Medicinal Chemistry
- Privileged Tail Modification : Replacing the morpholine moiety with the privileged tail (4-ethylpiperazin-1-yl)methyl led to the development of AKE-72. This modification significantly improved its potency against BCR-ABL WT and T315I mutants . Insights from AKE-72’s design can inform future drug development strategies.
properties
IUPAC Name |
3-[3-(4-ethylpiperazin-1-yl)propyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N5OS/c1-2-19-9-11-20(12-10-19)7-4-8-21-15(22)13-5-3-6-17-14(13)18-16(21)23/h3,5-6H,2,4,7-12H2,1H3,(H,17,18,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLDNPPLLEWJRLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CCCN2C(=O)C3=C(NC2=S)N=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[3-(4-ethylpiperazin-1-yl)propyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one |
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